2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine

• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 5-methoxy-2-methyl-3-phenylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C14H13N3O/c1-10-15-12-8-9-13(18-2)16-14(12)17(10)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key: USESKFDRCGECFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)N=C(C=C2)OC

Description

2-Methyl-3-phenyl-5-methoxy-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C14H13N3O and its molecular weight is 239.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared with the analogous procedure described in example 3 using 2-Bromo-6-methoxy-3-nitropyridine (116 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) as starting materials to yield the title compound as pale yellow solid (112 mg, 94%). mp 114-116° C. 1H NMR (DMSO) δ 2.56 (s, 3 H), 3.76 (s, 3 H), 6.85 (d, J=8.6 Hz, 1 H), 7.53-7.68 (m, 5 H), 8.12 (d, J=8.6 Hz, 1 H). 13C NMR δ 13.8, 53.4, 107.7, 122.9, 127.0, 128.0, 128.4, 129.2, 132.6, 144.1, 150.3, 161.1. HRMS (FAB): cal. for C14H14N3O [M-FH+]: 240.1237; found: 240.1234.

Synthesis routes and methods II

Procedure details

Method A applied to 2-chloro-6-methoxy-3-nitropyridine (94 mg, 0.5 mmol) and N-phenylacetamide (81 mg, 0.6 mmol) afforded the title compound as pale yellow solid (112 mg, 94%). mp 114-116° C. 1H NMR (DMSO) δ 2.56 (s, 3H), 3.76 (s, 3H), 6.85 (d, J=8.6Hz, 1H), 7.53-7.68 (m, 5H), 8.12 (d, J=8.6Hz, 1H). 13C NMR δ 13.8, 53.4, 107.7, 122.9, 127.0, 128.0, 128.4, 129.2, 132.6, 144.1, 150.3, 161.1. HRMS (FAB): cal. for C14H14N3O [M+H+]: 240.1237; found: 240.1234.